4-cyano-N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-cyano-N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H8Cl2N4O2/c17-11-5-6-13(18)12(7-11)15-21-22-16(24-15)20-14(23)10-3-1-9(8-19)2-4-10/h1-7H,(H,20,22,23)
• InChI Key: JZIYRUNDWAKFKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C(=O)NC2=NN=C(O2)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C16H8Cl2N4O2
• Molecular Weight: 359.2 g/mol

Description

4-cyano-N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide, also known as DCB-3503, is a chemical compound that has been studied for its potential use in scientific research. This compound is a member of the oxadiazole family, which has been shown to have a wide range of biological activities.

Scientific Research Applications

Anticancer Evaluation

Research has explored the synthesis of related compounds with potential anticancer activities. For instance, substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been designed, synthesized, and evaluated for their anticancer activity against various cancer cell lines. These compounds showed moderate to excellent activity, with some derivatives exhibiting higher anticancer activities than the reference drug etoposide (Ravinaik et al., 2021).

Herbicidal Activities

The compound's framework has also been investigated for its potential in herbicidal activities. Tetrazoles and 1,3,4-oxadiazoles, important heterocyclic compounds with a wide range of pharmaceutical and biological activities, have been designed and synthesized, showing favorable herbicidal activity and KARI inhibitory activity (Bao).

Enzyme Inhibition

Studies have synthesized novel bi-heterocyclic benzamides for the inhibition of alkaline phosphatase. These molecules were identified as potent inhibitors, with kinetic mechanisms and inhibition constants thoroughly evaluated, offering insights into the design of nontoxic medicinal scaffolds for bone and teeth calcification (Abbasi et al., 2019).

Colorimetric Sensing of Fluoride Anions

A series of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives have been synthesized, showing excellent performance in naked-eye detection of fluoride anions in solution. This suggests potential applications in environmental monitoring and analytical chemistry (Younes et al., 2020).

Antimicrobial Screening

Further research includes the synthesis and evaluation of new N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives for antimycobacterial activities. These compounds revealed promising lead molecules with significant activity against Mycobacterium tuberculosis, indicating potential for further drug development (Nayak et al., 2016).